BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectral Analysis of 2,2-
Dimethyltetrahydropyran-4-one: A Technical
Guide

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

2,2-Dimethyltetrahydropyran-4-
Compound Name:

one
CAS No.: 1194-16-7
Cat. No.: B073780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2,2-
Dimethyltetrahydropyran-4-one (CAS No. 1194-16-7), a heterocyclic ketone of interest in
organic synthesis and medicinal chemistry. This document outlines the expected spectral
characteristics based on available data and spectroscopic principles, details general
experimental protocols for acquiring such data, and presents a logical workflow for the spectral
analysis of this compound.

Core Spectral Data

The spectral data for 2,2-Dimethyltetrahydropyran-4-one are summarized below. It is
important to note that while some experimental data, such as the infrared absorption of the
carbonyl group, is documented, detailed experimental tH NMR, 3C NMR, and mass
spectrometry fragmentation data are not widely available in the public domain. The NMR and
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mass spectral data presented here are therefore predicted based on the known structure of the
molecule and general spectroscopic principles.

Table 1: General Properties of 2,2-Dimethyltetrahydropyran-4-one
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Table 2: Predicted *H NMR Spectral Data for 2,2-Dimethyltetrahydropyran-4-one

Solvent: CDCls, Reference: TMS (6 0.00 ppm)
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Table 3: Predicted 13C NMR Spectral Data for 2,2-Dimethyltetrahydropyran-4-one

Solvent: CDCIz
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Table 4: Infrared (IR) Spectral Data for 2,2-Dimethyltetrahydropyran-4-one
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Table 5: Predicted Mass Spectrometry Data for 2,2-Dimethyltetrahydropyran-4-one
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Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectral data for a
liquid organic compound such as 2,2-Dimethyltetrahydropyran-4-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation: A sample of approximately 5-10 mg of 2,2-Dimethyltetrahydropyran-
4-one is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCIs) in
a clean, dry NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal
standard (& 0.00 ppm).

e 1H NMR Acquisition: The *H NMR spectrum is acquired on a 300 or 500 MHz spectrometer.
Standard acquisition parameters include a 30-degree pulse angle, an acquisition time of 2-4
seconds, and a relaxation delay of 1-2 seconds. Typically, 8 to 16 scans are co-added to
improve the signal-to-noise ratio.

e 13C NMR Acquisition: The 3C NMR spectrum is acquired on the same instrument, typically at
a frequency of 75 or 125 MHz. A proton-decoupled pulse sequence is used to simplify the
spectrum to single lines for each unique carbon atom. A larger number of scans (typically
several hundred to thousands) and a longer relaxation delay (2-5 seconds) are required due
to the lower natural abundance and smaller gyromagnetic ratio of the 13C nucleus.

Fourier-Transform Infrared (FT-IR) Spectroscopy
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o Sample Preparation: For a liquid sample, a thin film is prepared by placing a drop of 2,2-
Dimethyltetrahydropyran-4-one between two polished salt plates (e.g., NaCl or KBr).

o Data Acquisition: The FT-IR spectrum is recorded, typically in the range of 4000-400 cm~1. A
background spectrum of the clean salt plates is recorded first and automatically subtracted
from the sample spectrum. Typically, 16 to 32 scans are co-added and averaged to obtain a
high-quality spectrum.

Mass Spectrometry (MS)

o Sample Introduction: The sample is introduced into the mass spectrometer, typically via
direct injection or through a gas chromatograph (GC-MS) for separation from any impurities.

« lonization: Electron ionization (El) at 70 eV is a common method for generating the
molecular ion and fragment ions.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer).

o Detection: The abundance of each ion is measured by a detector, and the data is presented
as a mass spectrum, which is a plot of relative intensity versus m/z.

Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive spectral analysis of
an organic compound like 2,2-Dimethyltetrahydropyran-4-one.
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Caption: Workflow for the spectral analysis of 2,2-Dimethyltetrahydropyran-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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